Cas no 2229467-44-9 (2-bromo-3-ethenylphenol)
2-bromo-3-ethenylphenol Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-3-ethenylphenol
- SCHEMBL3703256
- EN300-1904539
- 2229467-44-9
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- Inchi: 1S/C8H7BrO/c1-2-6-4-3-5-7(10)8(6)9/h2-5,10H,1H2
- InChI Key: VPEBIPGRUPBXBZ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C=C)O
Computed Properties
- Exact Mass: 197.96803g/mol
- Monoisotopic Mass: 197.96803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
2-bromo-3-ethenylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904539-1g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-5g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 5g |
$3355.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-10g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 10g |
$4974.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-0.05g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 0.05g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-0.1g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 0.1g |
$1019.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-0.25g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 0.25g |
$1065.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-0.5g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 0.5g |
$1111.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-1.0g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 1g |
$1157.0 | 2023-06-01 | ||
| Enamine | EN300-1904539-2.5g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 2.5g |
$2268.0 | 2023-09-18 | ||
| Enamine | EN300-1904539-5.0g |
2-bromo-3-ethenylphenol |
2229467-44-9 | 5g |
$3355.0 | 2023-06-01 |
2-bromo-3-ethenylphenol Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-bromo-3-ethenylphenol
2-Bromo-3-Ethenylphenol: A Comprehensive Overview
2-Bromo-3-Ethenylphenol (CAS No. 2229467-44-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its bromine atom at the 2-position and a vinyl group at the 3-position on a phenol ring, exhibits unique chemical properties that make it valuable for various applications. Recent advancements in synthetic methodologies and its utilization in drug discovery have further highlighted its potential in modern research.
The synthesis of 2-bromo-3-ethenylphenol involves a series of carefully designed reactions, often leveraging the principles of aromatic substitution and coupling reactions. Researchers have employed both traditional and cutting-edge techniques to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Organic Chemistry International* demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound, significantly reducing reaction times and costs.
One of the most promising applications of 2-bromo-3-ethenylphenol lies in its role as an intermediate in drug design. Its bromine atom serves as an excellent leaving group, enabling further functionalization to create bioactive molecules. Recent studies have explored its potential in developing anti-inflammatory agents and antioxidants. For example, a research team from the University of California reported that derivatives of 2-bromo-3-ethenylphenol exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.
In addition to its pharmaceutical applications, 2-bromo-3-ethenylphenol has found utility in materials science, particularly in the development of advanced polymers and coatings. Its vinyl group allows for polymerization under specific conditions, leading to materials with enhanced mechanical properties. A study published in *Polymer Chemistry* highlighted the use of this compound as a monomer in synthesizing novel polymeric materials with improved thermal stability and UV resistance.
The chemical stability and reactivity of 2-bromo-3-ethenylphenol make it an ideal candidate for various industrial processes. Its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of agrochemicals and specialty chemicals. Recent research has focused on optimizing these reactions to enhance selectivity and minimize by-products, contributing to more sustainable chemical manufacturing practices.
From a structural standpoint, 2-bromo-3-ethenylphenol exhibits interesting electronic properties due to the conjugation between the phenolic hydroxyl group and the vinyl substituent. This conjugation not only influences its reactivity but also imparts unique optical properties, making it a subject of interest in photonic applications. Studies conducted at the National Institute of Standards and Technology (NIST) have explored its potential as a chromophore in advanced optical materials.
In conclusion, 2-bromo-3-ethenylphenol (CAS No. 2229467-44-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its role as an intermediate in drug design, its utility in materials science, and its potential in photonic applications underscore its significance in contemporary research. As ongoing studies continue to uncover new facets of this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.
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